Ethyl 3-bromo-4-iodobenzoate
Overview
Description
Ethyl 3-bromo-4-iodobenzoate, also known as EBIB, is an organic compound with a molecular formula of C8H7BrIO2. It is a colorless solid that is soluble in water and ethanol. EBIB is a reagent used in organic synthesis and in the preparation of pharmaceuticals and other compounds. It is mainly used as a catalyst in a variety of reactions, including the synthesis of polymers, dyes, and other organic compounds. It has also been used in the synthesis of a variety of pharmaceuticals, including antibiotics, antifungals, and anti-inflammatory drugs.
Scientific Research Applications
Synthesis and Chemical Reactions
- Ethyl 3-bromo-4-iodobenzoate has been used in various synthesis and chemical reactions. For instance, Jablonkai and Keglevich (2015) demonstrated its use in catalyst-free P-C coupling reactions under microwave irradiation in water, leading to the formation of phosphinoylbenzoic acids and their corresponding ethyl esters (Jablonkai & Keglevich, 2015).
- Similarly, H. Jun (2011) utilized ethyl 3-iodobenzoate in the synthesis and IR spectroanalysis of oxadiazolines compounds, highlighting its versatility in organic synthesis (H. Jun, 2011).
Pharmaceutical Research
- In pharmaceutical research, this compound has been employed in the synthesis of various pharmacologically active compounds. For example, Misra, Dwivedi, and Parmar (1980) used it in the preparation of monoamine oxidase inhibitors, highlighting its potential in therapeutic applications (Misra, Dwivedi, & Parmar, 1980).
Environmental Chemistry
- This compound's derivatives have also been studied in environmental chemistry contexts. For instance, van den Tweel, Kok, and de Bont (1987) explored the dechlorination and dehalogenation of similar compounds by Alcaligenes denitrificans NTB-1, providing insights into bioremediation processes (van den Tweel, Kok, & de Bont, 1987).
Materials Science
- In materials science, Bondarenko and Adonin (2021) explored the formation of binuclear neutral complexes using 2-iodobenzoic acid, a related compound, which could have implications for the development of new materials and catalysts (Bondarenko & Adonin, 2021).
Safety and Hazards
The compound has been classified with the signal word “Warning” and has hazard statements H315-H319-H335, indicating that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and contact with skin and eyes .
properties
IUPAC Name |
ethyl 3-bromo-4-iodobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrIO2/c1-2-13-9(12)6-3-4-8(11)7(10)5-6/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNDNOULYVIEUBZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)I)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrIO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
